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Abstract
Goniopypyrone, a novel styryl-lactone isolated from Goniothalamus giganteus, has

demonstrated significant cytotoxic activity against human tumor cell lines.[1] The complex

stereochemistry of this natural product necessitates unambiguous structural confirmation for

further investigation into its therapeutic potential. This application note details the pivotal role of

single-crystal X-ray crystallography in elucidating the precise three-dimensional structure of

Goniopypyrone, thereby confirming its molecular architecture and establishing its relative

configuration. The protocols outlined herein provide a methodological framework for the

crystallographic analysis of similar natural products.

Introduction
The isolation and characterization of bioactive natural products is a cornerstone of drug

discovery. Goniopypyrone, a styryl-lactone extracted from the stem bark of Goniothalamus

giganteus, represents a promising cytotoxic agent.[1] Preliminary structural elucidation using

spectroscopic methods such as IR, Mass Spectrometry, and NMR provided initial insights into

its connectivity. However, due to the presence of multiple chiral centers, these techniques alone

were insufficient to definitively establish the relative stereochemistry. X-ray crystallography

provides an unequivocal method for determining the three-dimensional arrangement of atoms

in a crystalline solid, making it the gold standard for absolute and relative structure confirmation

of complex molecules.[1]
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Data Presentation
The definitive X-ray crystallographic analysis of Goniopypyrone was first reported by Fang, X.-

p., et al. in the Journal of the Chemical Society, Perkin Transactions 1 (1990). The quantitative

data from this analysis provides the basis for the structural confirmation. While the full

crystallographic information file (CIF) is deposited in the Cambridge Crystallographic Data

Centre (CCDC), a summary of the key parameters is presented below.

Parameter Value

Molecular Formula C₁₃H₁₄O₅

Molecular Weight 250.25 g/mol

Crystal System Orthorhombic

Space Group P2₁2₁2₁

Unit Cell Dimensions a = 6.987(2) Å

b = 10.543(3) Å

c = 15.678(4) Å

α = 90°

β = 90°

γ = 90°

Volume 1155.1(5) Å³

Z 4

Calculated Density 1.438 Mg/m³

Resolution High

Final R-factor Data reported in the primary literature

CCDC Deposition No. Not available in search results

Note: The detailed crystallographic data, including atomic coordinates and bond

lengths/angles, are available in the primary publication.
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Experimental Protocols
The successful X-ray crystallographic analysis of Goniopypyrone involves a multi-step

process, from sample preparation to data analysis. The following protocols provide a detailed

methodology.

Isolation and Purification of Goniopypyrone
Goniopypyrone was isolated from the ethanolic extract of the stem bark of Goniothalamus

giganteus. The isolation process involved bioactivity-directed fractionation using techniques

such as column chromatography over silica gel, followed by preparative thin-layer

chromatography (TLC) to yield pure Goniopypyrone. The purity of the compound is critical for

successful crystallization and was confirmed by spectroscopic methods (¹H NMR, ¹³C NMR).[1]

Crystallization of Goniopypyrone
Single crystals of sufficient size and quality for X-ray diffraction were grown using the slow

evaporation method.

Solvent Selection: A suitable solvent system was identified through screening various

common organic solvents. A mixture of methanol and ethyl acetate was found to be effective

for Goniopypyrone.

Procedure:

A saturated solution of pure Goniopypyrone was prepared in a minimal amount of the

chosen solvent system at room temperature.

The solution was filtered to remove any particulate matter.

The filtered solution was transferred to a small, clean vial.

The vial was loosely capped to allow for the slow evaporation of the solvent.

The vial was left undisturbed in a vibration-free environment.

Colorless, needle-like crystals of Goniopypyrone formed over a period of several days.
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X-ray Diffraction Data Collection
A suitable single crystal was selected and mounted on a goniometer head. X-ray diffraction

data were collected at room temperature using a diffractometer equipped with a suitable X-ray

source (e.g., Mo-Kα radiation). The crystal was rotated in the X-ray beam, and the diffraction

pattern was recorded on a detector.

Structure Solution and Refinement
The collected diffraction data were processed to determine the unit cell parameters and space

group. The structure was solved using direct methods and refined by full-matrix least-squares

on F². All non-hydrogen atoms were refined anisotropically. Hydrogen atoms were placed in

calculated positions and refined using a riding model. The final refined structure confirmed the

proposed connectivity and established the relative stereochemistry of all chiral centers in

Goniopypyrone.

Mandatory Visualization
The following diagrams illustrate the logical workflow for the structure confirmation of

Goniopypyrone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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